Cas no 2175582-41-7 (1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one)

• Product Name: 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one
• CAS No: 2175582-41-7
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 5413228
• PubChem ID: 132327068
• Update Time: 2025-05-27

1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Thiophen-3-ylmorpholin-4-yl)prop-2-en-1-one
• EN300-26587436
• AKOS033935035
• 2175582-41-7
• Z2517216889
• 1-[2-(thiophen-3-yl)morpholin-4-yl]prop-2-en-1-one
• 1-[2-(3-Thienyl)-4-morpholinyl]-2-propen-1-one
• 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one

• Inchi： 1S/C11H13NO2S/c1-2-11(13)12-4-5-14-10(7-12)9-3-6-15-8-9/h2-3,6,8,10H,1,4-5,7H2
• InChI Key： YOJJGGVTLBCGSF-UHFFFAOYSA-N
• SMILES： C(N1CCOC(C2C=CSC=2)C1)(=O)C=C

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 419.3±45.0 °C(Predicted)
• pka: -1.45±0.40(Predicted)

Additional information on 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one

Research Brief on 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one (CAS: 2175582-41-7)

The compound 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one (CAS: 2175582-41-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one as a key intermediate in the development of novel kinase inhibitors. Its unique structural features, including the thiophene and morpholine moieties, contribute to its ability to modulate specific signaling pathways implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase activity in preclinical models of non-small cell lung cancer (NSCLC).

From a synthetic chemistry perspective, advancements in the scalable production of 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one have been reported. Researchers have optimized a multi-step synthesis route that improves yield and purity, addressing previous challenges in large-scale manufacturing. These developments are critical for facilitating further pharmacological evaluations and potential clinical translation.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a modulator of protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology revealed that derivatives of 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one exhibit selective binding to specific protein domains, opening new avenues for targeting undruggable targets in neurodegenerative diseases.

Ongoing research is also examining the compound's pharmacokinetic profile and toxicity. Preliminary data suggest favorable absorption and distribution characteristics, though further optimization may be required to enhance metabolic stability. These findings underscore the compound's promise as a lead structure for further medicinal chemistry optimization.

In conclusion, 1-2-(thiophen-3-yl)morpholin-4-ylprop-2-en-1-one represents a versatile scaffold with multiple therapeutic applications. Its continued development highlights the intersection of synthetic chemistry and drug discovery, offering potential solutions for challenging disease targets. Future research directions may focus on structure-activity relationship (SAR) studies and combination therapies to maximize its clinical potential.